Cas no 2090528-54-2 (4-Bromo-2-chloro-5-methylbenzyl Alcohol)

• Product Name: 4-Bromo-2-chloro-5-methylbenzyl Alcohol
• CAS No: 2090528-54-2
• MF: C₈H₈BrClO
• MW: 235.505520820618
• MDL: MFCD32876875
• CID: 5060879
• Update Time: 2025-07-19

4-Bromo-2-chloro-5-methylbenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-5-methylbenzyl Alcohol
• (4-Bromo-2-chloro-5-methylphenyl)methanol
• SY278403

• MDL： MFCD32876875
• Inchi： 1S/C8H8BrClO/c1-5-2-6(4-11)8(10)3-7(5)9/h2-3,11H,4H2,1H3
• SMILES： BrC1C=C(C(CO)=CC=1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2

Additional information on 4-Bromo-2-chloro-5-methylbenzyl Alcohol

Comprehensive Overview of 4-Bromo-2-chloro-5-methylbenzyl Alcohol (CAS No. 2090528-54-2)

4-Bromo-2-chloro-5-methylbenzyl Alcohol (CAS No. 2090528-54-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science research. Its unique molecular structure, featuring a bromine and chlorine substitution pattern combined with a methyl group and benzyl alcohol functionality, makes it a versatile building block for advanced chemical applications. Researchers and industries value this compound for its role in developing novel bioactive molecules and functional materials.

The growing demand for halogenated benzyl alcohols like 4-Bromo-2-chloro-5-methylbenzyl Alcohol is driven by their applications in drug discovery and crop protection. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact. Common search queries such as "synthesis of 4-Bromo-2-chloro-5-methylbenzyl Alcohol" and "CAS 2090528-54-2 suppliers" reflect its commercial and academic relevance. This compound’s stability and reactivity profile further enhance its utility in cross-coupling reactions, a hotspot in modern organic chemistry.

From a technical perspective, 4-Bromo-2-chloro-5-methylbenzyl Alcohol exhibits notable solubility in polar organic solvents like DMSO and ethanol, facilitating its use in laboratory-scale reactions. Analytical techniques such as HPLC and NMR spectroscopy are typically employed to verify its purity, a critical factor for high-yield applications. The compound’s molecular weight (235.5 g/mol) and melting point range (often cited between 80–85°C) are key physical properties documented in safety data sheets (SDS).

Innovations in catalysis and process chemistry have further elevated the importance of 2090528-54-2. For instance, its role in Suzuki-Miyaura coupling—a widely used method for carbon-carbon bond formation—highlights its relevance in API manufacturing. Environmental concerns have also led to studies on biodegradable alternatives for halogenated intermediates, though 4-Bromo-2-chloro-5-methylbenzyl Alcohol remains indispensable due to its balanced reactivity and cost-effectiveness.

In conclusion, 4-Bromo-2-chloro-5-methylbenzyl Alcohol (CAS 2090528-54-2) represents a critical niche in fine chemical synthesis. Its alignment with sustainable chemistry goals and adaptability to high-throughput screening methodologies ensures its continued prominence. For researchers exploring structure-activity relationships or material innovation, this compound offers a robust platform for advancement.